4-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]butan-1-ol

• CAS No.: 223461-36-7
• Molecular Formula: C13H22N4O
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]butan-1-ol
• InChI: InChI=1S/C13H22N4O/c1-12-4-5-14-13(15-12)17-9-7-16(8-10-17)6-2-3-11-18/h4-5,18H,2-3,6-11H2,1H3
• InChI Key: KGPTWTAZZXYCMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCN(CC2)CCCCO

Description

4-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]butan-1-ol is a chemical compound with the molecular formula C12H20N4O It is a derivative of piperazine and pyrimidine, featuring a butanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of solvents such as ethanol or dichloromethane and catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as recrystallization and purification to ensure the final product meets industry standards .

Chemical Reactions Analysis

Types of Reactions

4-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]butan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction can convert the alcohol group to a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The piperazine and pyrimidine rings can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction occurs .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

4-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]butan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and receptor binding.

Industry: The compound can be used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 4-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]butan-1-ol involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar Compounds

Brexpiprazole: A compound with a similar piperazine structure, used as an antipsychotic agent.

Buspirone: Another piperazine derivative, used as an anxiolytic.

Aripiprazole: A compound with a similar mechanism of action, used in the treatment of schizophrenia and bipolar disorder.

Uniqueness

4-[4-(4-Methylpyrimidin-2-yl)piperazin-1-yl]butan-1-ol is unique due to its specific combination of a pyrimidine ring with a piperazine and butanol group.